4-{6-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}-1-(oxane-4-carbonyl)piperidine

• IUPAC Name: [4-(6-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)piperidin-1-yl]-(oxan-4-yl)methanone
• InChI: InChI=1S/C19H25N5O2/c25-19(15-7-11-26-12-8-15)23-9-5-14(6-10-23)18-21-20-17-4-3-16(13-1-2-13)22-24(17)18/h3-4,13-15H,1-2,5-12H2
• InChI Key: MMNDOMBAMGOMTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN3C(=NN=C3C4CCN(CC4)C(=O)C5CCOCC5)C=C2
• Molecular Formula: C19H25N5O2
• Molecular Weight: 355.4 g/mol

Description

The compound is a derivative of [1,2,4]triazolo[4,3-b]pyridazine. These derivatives have been studied as bromodomain inhibitors, particularly against BRD4, a protein that recognizes acetylated lysine for epigenetic reading. They have shown promise in treating various diseases, including cancers.

Synthesis Analysis

While specific synthesis methods for this compound were not found, [1,2,4]triazolo[4,3-b]pyridazine derivatives have been synthesized through various methods. The synthetic approaches for these derivatives are diverse and have been the subject of many studies.

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[4,3-b]pyridazine derivatives has been characterized by determining the crystal structures of BD1 in complex with selected inhibitors.

Mechanism of Action

The mechanism of action of [1,2,4]triazolo[4,3-b]pyridazine derivatives involves the inhibition of BRD4, a protein that recognizes acetylated lysine for epigenetic reading. These compounds have shown promise as bromodomain inhibitors with micromolar IC50 values.